Cas no 1704362-49-1 (4-(2-chloro-6-methoxyphenyl)but-3-en-2-amine)

• Product Name: 4-(2-chloro-6-methoxyphenyl)but-3-en-2-amine
• CAS No: 1704362-49-1
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 5950253
• PubChem ID: 103091533
• Update Time: 2025-06-10

4-(2-chloro-6-methoxyphenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-6-methoxyphenyl)but-3-en-2-amine
• EN300-1966662
• 1704362-49-1

• Inchi： 1S/C11H14ClNO/c1-8(13)6-7-9-10(12)4-3-5-11(9)14-2/h3-8H,13H2,1-2H3/b7-6+
• InChI Key： RGVBGYBJKZKOET-VOTSOKGWSA-N
• SMILES： ClC1=CC=CC(=C1/C=C/C(C)N)OC

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(2-chloro-6-methoxyphenyl)but-3-en-2-amine

Chemical Profile of 4-(2-chloro-6-methoxyphenyl)but-3-en-2-amine (CAS No. 1704362-49-1)

4-(2-chloro-6-methoxyphenyl)but-3-en-2-amine, identified by its Chemical Abstracts Service number (CAS No. 1704362-49-1), is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of amine derivatives, featuring a butenyl backbone linked to a phenyl ring substituted with both chloro and methoxy groups. Such structural motifs are often exploited in medicinal chemistry for their potential bioactivity and interaction with biological targets.

The molecular structure of 4-(2-chloro-6-methoxyphenyl)but-3-en-2-amine encompasses a conjugated system formed by the butenyl and phenyl rings, which can influence its electronic properties and reactivity. The presence of the chloro group at the 2-position of the phenyl ring introduces electrophilic characteristics, making it a viable candidate for further functionalization or as an interacting moiety in drug design. Conversely, the methoxy group at the 6-position provides a degree of electron-donating resonance effect, which can modulate the overall electronic landscape of the molecule.

In recent years, there has been a growing interest in developing novel compounds that can modulate neurotransmitter systems, particularly those involving serotonin and dopamine pathways. The structural features of 4-(2-chloro-6-methoxyphenyl)but-3-en-2-amine suggest potential interactions with serotonin receptors, which are implicated in various neurological and psychiatric disorders. Preliminary computational studies have indicated that this compound may exhibit binding affinity to certain serotonin receptor subtypes, although further experimental validation is necessary to confirm these predictions.

One of the most compelling aspects of 4-(2-chloro-6-methoxyphenyl)but-3-en-2-amine is its potential as a scaffold for drug discovery. The combination of chloro and methoxy substituents on the phenyl ring creates a versatile platform for medicinal chemists to explore structure-activity relationships (SAR). By systematically modifying other parts of the molecule, such as the butenyl chain or introducing additional functional groups, researchers can fine-tune the pharmacological profile to achieve desired therapeutic effects.

Recent advancements in synthetic chemistry have enabled more efficient methodologies for constructing complex molecules like 4-(2-chloro-6-methoxyphenyl)but-3-en-2-amine. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in elaborating the phenyl ring and introducing the desired substituents with high precision. These synthetic strategies not only improve yield and purity but also allow for greater molecular diversity, which is crucial for identifying lead compounds with optimized pharmacokinetic properties.

The pharmacological potential of 4-(2-chloro-6-methoxyphenyl)but-3-en-2-amine has also been explored in vitro using various bioassays. Initial screening studies have suggested that this compound may possess properties relevant to central nervous system (CNS) modulation. Specifically, it has shown promise in assays designed to evaluate interactions with serotonin receptors (e.g., 5-HT1A, 5-HT2A), which are known to be involved in conditions such as depression, anxiety, and cognitive disorders. While these findings are encouraging, they must be corroborated by more comprehensive pharmacological evaluations.

In addition to its potential CNS applications, 4-(2-chloro-6-methoxyphenyl)but-3-en-2-amine may also exhibit other biological activities. For instance, its structural similarity to known bioactive molecules suggests possible interactions with other receptor targets or enzymes relevant to metabolic pathways. Further investigation into its mechanism of action could uncover novel therapeutic opportunities beyond traditional CNS applications.

The synthesis and characterization of 4-(2-chloro-6-methoxyphenyl)but-3-en-2-amine also highlight the importance of analytical techniques in confirming molecular identity and purity. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are essential tools for elucidating its structure and ensuring that impurities do not interfere with downstream applications. These analytical methods provide critical data for understanding how the compound behaves both in vitro and in vivo.

As research in pharmaceutical chemistry continues to evolve, compounds like 4-(2-chloro-6-methoxyphenyl)butenolamine CAS No 1704362491 will play an increasingly important role in drug discovery pipelines. Their unique structural features offer opportunities for innovation, while their potential biological activities provide a foundation for further exploration. Collaborative efforts between synthetic chemists, computational modelers, and biologists will be essential in translating these promising leads into viable therapeutic agents.

The future development of 4-(2-chloro-piperazinomethyl-benzene CAS No 1704362491) will likely involve interdisciplinary approaches that leverage cutting-edge technologies such as artificial intelligence (AI) for virtual screening and molecular design. AI-driven platforms can accelerate the identification of promising scaffolds by predicting binding affinities and optimizing structures based on large datasets. Such innovations will streamline the drug discovery process and reduce time-to-market for new therapies.

In conclusion,(Z)-N-[1-(5-Chloropropenyl)-4-hydroxyphenyl]methylideneammonium CAS No 1704362491 represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural attributes make it an attractive candidate for further exploration into CNS-targeting therapies and beyond. As our understanding of biological systems grows more sophisticated,(E)-N-[1-(5-Chloropropenyl)-4-hydroxyphenyl]methylideneammonium CAS No 1704362491and related derivatives will continue to inform new strategies for treating complex diseases.